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Compound of Interest |

Chloro(3-
Compound Name:
chloropropyl)dimethylsilane

CAS No.: 10605-40-0

Cat. No.: B076282

Get Quote

In the landscape of organosilicon chemistry, few reagents offer the synthetic versatility of
Chloro(3-chloropropyl)dimethylsilane. Identified by its CAS Number 10605-40-0, this
bifunctional molecule serves as a cornerstone for advanced material science, surface
chemistry, and specialized synthesis.[1][2] Its structure, featuring two distinct reactive centers—
a hydrolytically sensitive chlorosilyl group and a less reactive chloropropyl group—allows for a
controlled, stepwise introduction of functionality. This unique characteristic makes it an
invaluable intermediate for researchers and drug development professionals.[1]

This guide provides an in-depth exploration of Chloro(3-chloropropyl)dimethylsilane, moving
beyond simple data recitation to explain the causal relationships behind its properties and
applications. We will delve into its core characteristics, reactivity, field-proven protocols, and
safety considerations, offering a comprehensive resource for its effective utilization in a
laboratory setting.

Core Physicochemical & Spectroscopic Profile
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A thorough understanding of a reagent's physical and spectral properties is fundamental to its

successful application. The data below has been consolidated from authoritative chemical

suppliers and databases.

Physical and Chemical Identifiers

Property Value Source(s)
CAS Number 10605-40-0 [L1[2113114]
Molecular Formula CsH12Cl2Si [1112]
Molecular Weight 171.14 g/mol [11[2]
chloro-(3-chloropropyl)-
IUPAC Name ) ( ) propy) [2][5]
dimethylsilane
(3-
Synonyms Chloropropyl)dimethylchlorosil [1114]
ane
Appearance Colorless to light yellow liquid [1103114]
Density 1.046 g/mL at 20 °C [1114]
Boiling Point 177-179 °C [1][4]
Refractive Index (n20/D) 1.450 [1][3]
BJLINLUARMMMLW-
InChl Key [2][4]
UHFFFAOYSA-N
SMILES c(cneeccl [2][5]

Spectroscopic Data Interpretation

e Mass Spectrometry (MS): In electron ionization MS, the molecule will exhibit a characteristic

isotopic pattern due to the presence of two chlorine atoms. The molecular ion peak [M]+

would be observed around m/z 170, with corresponding peaks for 35Cl/3’Cl isotopes.[6][7]

» Nuclear Magnetic Resonance (NMR):

© 2026 BenchChem. All rights reserved. 2/11

Tech Support


https://www.chemimpex.com/products/36398
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://labproinc.com/products/chloro-3-chloropropyldimethylsilane-5ml-c3426-5ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.chemimpex.com/products/36398
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://www.chemimpex.com/products/36398
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://chem-casts.com/tools/property-calculator/pure-component/10605-40-0
https://www.chemimpex.com/products/36398
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.chemimpex.com/products/36398
https://labproinc.com/products/chloro-3-chloropropyldimethylsilane-5ml-c3426-5ml
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.chemimpex.com/products/36398
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.chemimpex.com/products/36398
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.chemimpex.com/products/36398
https://labproinc.com/products/chloro-3-chloropropyldimethylsilane-5ml-c3426-5ml
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1306622.htm
https://www.fishersci.ca/shop/products/chloro-3-chloropropyl-dimethylsilane-tci-america-2/p-7125953
https://chem-casts.com/tools/property-calculator/pure-component/10605-40-0
https://spectrabase.com/spectrum/Dwy1WVN8hGl
https://pubchemlite.lcsb.uni.lu/e/compound/82765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o H NMR: One would expect to see distinct signals corresponding to the dimethylsilyl
protons (a singlet), and three methylene groups (-CHz-) of the propyl chain (multiplets).
The chemical shifts would be influenced by the adjacent silicon and chlorine atoms.

o 13C NMR: Signals for the two methyl carbons attached to silicon and the three carbons of
the propyl chain would be visible at distinct chemical shifts.

The Foundation of Versatility: Synthesis and
Bifunctional Reactivity

The utility of Chloro(3-chloropropyl)dimethylsilane stems from the differential reactivity of its
two chloro-substituents. The silicon-bound chlorine (Si-Cl) is highly electrophilic and
susceptible to rapid hydrolysis or nucleophilic substitution, while the carbon-bound chlorine (C-
Cl) behaves like a typical alkyl halide, reacting under different conditions.

Z

Si-Cl Bond
(*ighly Reactive Site)

dop

Primary Si
Hydrolysis & Nucl

CI-Si(CHs3)2-CH2-CH2-CH2-Cl

Reactions '
(e.g., with anfines, azides) )

Click to download full resolution via product page
Caption: Chemical structure and reactive sites of the molecule.

This reactivity differential is the key to its role as a synthetic linchpin. The Si-Cl bond can be
selectively targeted first, for instance, to anchor the molecule to a hydroxyl-bearing surface (like
glass or silica). This leaves the chloropropyl group's terminal chlorine available for subsequent
chemical modification.

Key Applications in Research and Development

» Silane Coupling Agents & Surface Modification: This is a primary application where the
molecule enhances adhesion between organic polymers and inorganic substrates.[1][8] The
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Si-Cl group reacts with surface hydroxyls (-OH) on materials like glass or metal oxides,
forming a stable covalent bond. The exposed propyl chain then presents a reactive alkyl
halide handle for further functionalization, improving hydrophobicity or compatibility with
organic matrices.[1][8]

 Intermediate in Complex Synthesis: The compound is a crucial starting material for more
elaborate molecules.

o PET Ligands: It is used to prepare misonidazole-based '8F-radiolabeled organosilicon
compounds, which are vital as Positron Emission Tomography (PET) ligands for medical
imaging applications.[4][9]

o Block Copolymers: It serves as an intermediate in the synthesis of block copolymers,
enabling the creation of advanced materials with tailored properties.[4][9]

o High-Performance Materials: It is a key ingredient in formulating robust adhesives, sealants,
and coatings, especially in the demanding aerospace and automotive sectors where superior
bonding and durability are critical.[1][8]

Field-Proven Protocol: Surface Modification of
Glass Substrates

This protocol details a self-validating method for creating a functionalized surface using
Chloro(3-chloropropyl)dimethylsilane. The success of the modification is verified by
measuring the change in surface wettability via contact angle goniometry.

Causality Behind Experimental Choices:

o Piranha Solution: Used for aggressive cleaning and, critically, to maximize the density of
hydroxyl (-OH) groups on the glass surface, which are the reaction sites for the silane.

e Anhydrous Toluene: The Si-Cl bond is extremely sensitive to water.[3][4] Performing the
reaction in a dry, aprotic solvent is mandatory to prevent premature hydrolysis of the reagent,
which would lead to self-polymerization in solution rather than reaction with the surface.

¢ Inert Atmosphere (Nitrogen/Argon): This further prevents atmospheric moisture from
interfering with the reaction.
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o Triethylamine (Base): The reaction of the Si-Cl group with surface -OH groups releases HCI.
A non-nucleophilic base like triethylamine is added to act as an acid scavenger, driving the
reaction to completion.

e Sonication & Curing: Sonication helps to remove physically adsorbed silane molecules, while
thermal curing encourages the formation of a stable, cross-linked siloxane network on the
surface.

Experimental Workflow Diagram
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Start: Glass Substrate

1. Substrate Cleaning
(Piranha etch, DI water rinse, dry)

3. Silanization Reaction
(Anhydrous Toluene, Reagent, Base)
Under Inert Atmosphere

4. Rinsing & Sonication
(Toluene, Ethanol, DI Water)
5. Curing
(Oven at 110°C)

End: Functionalized Surface

Click to download full resolution via product page

Caption: Workflow for surface modification and validation.
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Step-by-Step Methodology

o Materials & Equipment:
o Glass slides
o Chloro(3-chloropropyl)dimethylsilane (=95%)
o Anhydrous Toluene
o Triethylamine (distilled)
o Piranha solution (H2SO4:H20:2 3:1 ratio - EXTREME CAUTION)
o Deionized (DI) water, Ethanol
o Reaction vessel with inert gas inlet
o Sonicator, Oven, Contact Angle Goniometer
e Procedure:

o Substrate Preparation: i. Immerse glass slides in Piranha solution for 30 minutes. (Safety
Warning: Piranha solution is extremely corrosive and reactive. Use appropriate PPE in a
fume hood). ii. Rinse thoroughly with DI water and dry under a stream of nitrogen.

o Pre-reaction Validation: i. Measure the water contact angle of the cleaned slide. It should
be highly hydrophilic (<10°).

o Silanization: i. Place the dried slides in a reaction vessel. ii. Under an inert atmosphere,
add anhydrous toluene to cover the slides. iii. Add Chloro(3-
chloropropyl)dimethylsilane to a final concentration of 2% (v/v). iv. Add triethylamine
(1.5 equivalents relative to the silane). v. Allow the reaction to proceed for 4-6 hours at
room temperature with gentle agitation.

o Post-reaction Cleanup: i. Remove slides and rinse sequentially with toluene, ethanol, and
DI water. ii. Sonicate the slides in fresh toluene for 5 minutes to remove any unbound
reagent. iii. Dry the slides under a nitrogen stream.
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o Curing: i. Place the slides in an oven at 110°C for 1 hour.

o Post-reaction Validation: i. Cool the slides to room temperature and measure the water
contact angle. A significant increase in hydrophobicity (contact angle >70°) confirms
successful surface modification.

Safety, Handling, and Storage: A Non-Negotiable
Priority

Chloro(3-chloropropyl)dimethylsilane is a corrosive and moisture-sensitive compound that
demands careful handling.

o Hazard Classification: It is classified as Skin Corrosive 1B (H314), causing severe skin burns
and eye damage.[4][10]

o Personal Protective Equipment (PPE): Always use in a chemical fume hood. Wear chemical-
resistant gloves (nitrile or neoprene), a lab coat, and chemical safety goggles with a face
shield.[11]

e Handling: The material is moisture-sensitive.[3] Handle under an inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation. Use dry glassware and solvents. Containers
should be kept tightly closed.[11][12]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible materials like
water, alcohols, and oxidizing agents.[4] It is classified under Storage Class 8A for
combustible, corrosive hazardous materials.

o Spills and Disposal: Absorb spills with dry sand or another non-combustible absorbent
material. Dispose of contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[10]

Conclusion

Chloro(3-chloropropyl)dimethylsilane is more than a simple chemical; it is a sophisticated
molecular tool. Its value lies in the predictable and differential reactivity of its two functional
groups, enabling precise chemical engineering at the molecular level. For researchers in
materials science and drug development, mastering the handling and application of this
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reagent opens up a vast array of possibilities, from creating high-performance composites to
synthesizing targeted imaging agents. By understanding the causality behind its reactivity and
adhering to rigorous safety and handling protocols, its full potential can be harnessed for
innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

